Cas no 2228992-49-0 (3-(5-fluoropyridin-3-yl)propane-1-thiol)

• Product Name: 3-(5-fluoropyridin-3-yl)propane-1-thiol
• CAS No: 2228992-49-0
• MF: C₈H₁₀FNS
• MW: 171.235104084015
• CID: 5798186
• PubChem ID: 165617545
• Update Time: 2025-10-10

3-(5-fluoropyridin-3-yl)propane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 3-(5-fluoropyridin-3-yl)propane-1-thiol
• EN300-1804172
• 2228992-49-0

• Inchi： 1S/C8H10FNS/c9-8-4-7(2-1-3-11)5-10-6-8/h4-6,11H,1-3H2
• InChI Key： LWLSXAMZKYAUIX-UHFFFAOYSA-N
• SMILES： SCCCC1C=NC=C(C=1)F

Computed Properties

• Exact Mass: 171.05179866g/mol
• Monoisotopic Mass: 171.05179866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 13.9Ų

Additional information on 3-(5-fluoropyridin-3-yl)propane-1-thiol

Introduction to 3-(5-fluoropyridin-3-yl)propane-1-thiol (CAS No. 2228992-49-0)

3-(5-fluoropyridin-3-yl)propane-1-thiol, identified by the Chemical Abstracts Service Number (CAS No.) 2228992-49-0, is a significant compound in the realm of pharmaceutical and chemical research. This organosulfur derivative features a unique structural motif combining a fluorinated pyridine ring with a propane-thiol moiety, making it a versatile scaffold for medicinal chemistry applications. The presence of the fluorine atom introduces electronic and steric effects that can modulate the biological activity of the molecule, while the thiol group provides opportunities for further functionalization and interaction with biological targets.

The compound's relevance is underscored by its potential in drug discovery, particularly in the development of small-molecule inhibitors and probes. Recent advancements in computational chemistry and molecular modeling have highlighted the importance of such heterocyclic thioethers in designing molecules with enhanced binding affinity and selectivity. The 5-fluoropyridine moiety, in particular, has been extensively studied for its role in improving metabolic stability and pharmacokinetic properties of drug candidates.

In the context of modern drug design, 3-(5-fluoropyridin-3-yl)propane-1-thiol serves as a valuable intermediate for synthesizing more complex molecules. Its structural features make it amenable to modifications that can fine-tune its pharmacological profile. For instance, the thiol group can be oxidized to form disulfides or conjugated with other functional groups to enhance solubility or target specificity. This flexibility has been exploited in several research endeavors aimed at developing novel therapeutic agents.

Recent studies have demonstrated the utility of fluorinated pyridines in creating molecules with improved bioavailability and reduced off-target effects. The electron-withdrawing nature of fluorine can enhance the binding affinity of a drug molecule to its receptor, while minimizing interactions with non-target proteins. This has been particularly relevant in the development of kinase inhibitors, where selectivity is paramount. The propane-thiol segment of the molecule provides a hydrophobic anchor that can interact favorably with lipid-rich environments within biological membranes, potentially improving cell permeability.

The synthesis of 3-(5-fluoropyridin-3-yl)propane-1-thiol involves multi-step organic transformations, typically starting from commercially available precursors such as 5-fluoropyridine and 3-bromopropane. The introduction of the thiol group is often achieved through nucleophilic substitution reactions or metal-catalyzed cross-coupling processes. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications.

The biological activity of 3-(5-fluoropyridin-3-yl)propane-1-thiol has been explored in various preclinical studies. Initial investigations suggest that it may exhibit inhibitory effects on certain enzymes and receptors relevant to inflammatory and infectious diseases. The fluorine substituent plays a crucial role in modulating these interactions, often enhancing potency while maintaining selectivity. Further research is needed to fully elucidate its mechanism of action and therapeutic potential.

One particularly intriguing aspect of this compound is its potential as a tool for studying protein-protein interactions. The thiol group can be used to covalently label target proteins or to develop affinity probes, allowing researchers to investigate complex signaling pathways at a molecular level. Such applications are becoming increasingly important in systems biology, where understanding the dynamics of protein networks is key to unraveling disease mechanisms.

The chemical properties of 3-(5-fluoropyridin-3-yl)propane-1-thiol also make it suitable for developing novel materials with specialized functions. For example, its ability to form stable disulfide bonds has been exploited in designing self-assembling polymers or hydrogels with controlled mechanical properties. These materials could find applications in drug delivery systems, where precise control over molecular architecture is essential for optimizing therapeutic efficacy.

In conclusion, 3-(5-fluoropyridin-3-yl)propane-1-thiol (CAS No. 2228992-49-0) represents a promising compound with diverse applications in pharmaceutical research and material science. Its unique structural features and modifiable nature make it an attractive scaffold for developing new drugs and functional materials. As computational methods continue to advance, the potential uses for this compound are likely to expand further, driving innovation across multiple scientific disciplines.